Cas no 1805643-92-8 (Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1805643-92-8
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 4944712
• Update Time: 2025-06-22

Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F3NO3/c1-2-20-11(19)5-8-3-4-9(6-17)12(10(8)7-18)13(14,15)16/h3-4,7H,2,5H2,1H3
• InChI Key： OQDFTNYRVLCPTL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(CC(=O)OCC)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate

Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate (CAS No. 1805643-92-8): A Comprehensive Overview

Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate (CAS No. 1805643-92-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a formyl group, and a trifluoromethyl substituent, which collectively contribute to its potential therapeutic applications and chemical reactivity.

The cyano group in Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate is a key functional group that imparts nitrile properties to the molecule. Nitriles are known for their ability to undergo various chemical transformations, such as hydrolysis to carboxylic acids, reduction to amines, and nucleophilic addition reactions. These transformations are crucial in the synthesis of complex organic molecules and pharmaceutical intermediates.

The presence of the formyl group adds another layer of reactivity to the compound. Formyl groups are highly electrophilic and can participate in a wide range of reactions, including nucleophilic additions, condensations, and oxidative processes. In medicinal chemistry, formyl groups are often used as precursors for the synthesis of aldehydes, which can be further converted into more complex functionalities through various synthetic routes.

The trifluoromethyl substituent is a significant feature of Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate. Trifluoromethyl groups are known for their strong electron-withdrawing properties and high lipophilicity, which can influence the pharmacokinetic and pharmacodynamic properties of a molecule. In drug design, trifluoromethyl groups are often introduced to improve the metabolic stability and bioavailability of drug candidates.

Recent research has highlighted the potential of Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The combination of the cyano, formyl, and trifluoromethyl groups may contribute to these biological effects by modulating specific cellular pathways or interacting with target proteins.

In the context of drug discovery, Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate serves as an important building block for the synthesis of more complex molecules. Its unique chemical structure allows for facile functionalization through various synthetic strategies, making it a valuable intermediate in the development of novel pharmaceuticals. Researchers have utilized this compound in the synthesis of small molecule inhibitors targeting key enzymes involved in disease pathways.

The synthetic accessibility of Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate has also been explored in detail. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These routes typically involve multi-step processes that leverage modern synthetic methodologies, such as transition-metal catalysis and organocatalysis, to achieve high yields and stereoselectivity.

From an environmental perspective, the synthesis and use of Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate must be conducted with due consideration for sustainability and environmental impact. Green chemistry principles are increasingly being applied to ensure that synthetic processes are environmentally friendly and resource-efficient. This includes minimizing waste generation, using renewable feedstocks, and optimizing reaction conditions to reduce energy consumption.

In conclusion, Ethyl 4-cyano-2-formyl-3-(trifluoromethyl)phenylacetate (CAS No. 1805643-92-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics and chemical intermediates. Ongoing research continues to uncover new applications and synthetic strategies for this compound, further solidifying its importance in the field.